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Compound of Interest

Sodium 6-hydroxynaphthalene-2-
Compound Name:

sulfonate

Cat. No.: B147194

Topic: Personal Protective Equipment for Handling Sodium 6-hydroxynaphthalene-2-
sulfonate Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the handling and disposal
of Sodium 6-hydroxynaphthalene-2-sulfonate (also known as Schaeffer's salt), ensuring the
safety of laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)

Sodium 6-hydroxynaphthalene-2-sulfonate is classified with several hazards, necessitating
the use of specific personal protective equipment. The primary hazards are serious eye
irritation, skin irritation, and potential respiratory irritation.

Hazard Classification Summary:
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Hazard Classification GHS Category Hazard Statement
) o H319: Causes serious eye
Serious Eye Irritation Category 2 / 2A o
irritation[1][2][3]
Skin Irritation Category 2 H315: Causes skin irritation[4]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[5]

Required Personal Protective Equipment (PPE):

Based on the hazard assessment, the following PPE is mandatory when handling Sodium 6-

hydroxynaphthalene-2-sulfonate. The precautionary statement P280 explicitly requires the

use of protective gear.[1][2][4]

Protection Type

Specific PPE
Recommendation

Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles.[3]

NIOSH (US) or EN 166 (EU)

approved.

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber).[3]
[4][6] A chemical-resistant
apron or lab coat should also

be worn.[6]

Inspect gloves before use. Use
proper glove removal

technique.

Respiratory Protection

A NIOSH-approved N95 dust
mask or equivalent respirator
is required when dusts may be

generated.[3]

Use in a well-ventilated area,
preferably with local exhaust
ventilation.[4][5][6]

Procedural Workflow for Safe Handling

The following diagram outlines the step-by-step process for safely handling Sodium 6-

hydroxynaphthalene-2-sulfonate, from preparation to disposal.
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Workflow for Handling Sodium 6-hydroxynaphthalene-2-sulfonate

Preparation Emergency First Aid

Eye Contact: Rinse with water for 15 mins, seek medical attention Skin Contact: Wash with soap and water Inhalation: Move to fresh air

Review Safety Data Sheet (SDS)

Verify Engineering Controls (Fume Hood/Ventilation)

Don Appropriate PPE

Proceed to handiing
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Caption: Procedural workflow for the safe handling of Sodium 6-hydroxynaphthalene-2-
sulfonate.

Operational and Disposal Plans

Handling and Storage:

Always handle the chemical in a well-ventilated area, using local exhaust ventilation to keep
airborne concentrations low.[4][5][6]

Avoid the formation and inhalation of dust.[3]

Wash hands thoroughly after handling the substance.[1][2][4]

Store containers tightly closed in a dry, cool, and well-ventilated place.[2][3][5]
Accidental Release Measures:

o Evacuate personnel from the spill area.

o Wear all required personal protective equipment, including respiratory protection.[1]
e Avoid breathing dust.

o Sweep up the spilled solid material without creating dust.

o Collect the material in a sealed bag or container for proper disposal.[6]

o Ventilate the area and wash the spill site after the material pickup is complete.[6]
Disposal Plan:

o Waste material must be disposed of in accordance with local, state, and federal regulations.

[3]
¢ Do not mix with other waste. Leave the chemical in its original container if possible.[3]

o Contaminated packaging should be handled in the same way as the product itself.[2][4]
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e One suggested disposal option is Flinn Suggested Disposal Method #26a, which should be
reviewed in the context of your institution's policies.[6] Entrust disposal to a licensed waste
disposal company.[2]

First Aid Measures

Immediate first aid is crucial in case of exposure.

Exposure Route First Aid Protocol

Immediately rinse cautiously with water for at
least 15 minutes. Remove contact lenses if
Eye Contact present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[11[2][6]

) Wash off with soap and plenty of water. If skin
Skin Contact o ] )
irritation occurs, seek medical advice.[1]

Move the person into fresh air. If not breathing,

Inhalation ) o o .
give artificial respiration. Consult a physician.[1]
Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a

physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147194#personal-protective-equipment-for-handling-
sodium-6-hydroxynaphthalene-2-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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